Cas no 2137690-16-3 (5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid)

• Product Name: 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid
• CAS No: 2137690-16-3
• MF: C₁₀H₁₅NO₄S₂
• MW: 277.360400438309
• CID: 6454564
• PubChem ID: 165454184
• Update Time: 2025-05-19

5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716741
• 2137690-16-3
• 5-(ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid
• 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid

• Inchi： 1S/C10H15NO4S2/c1-3-5-7-6-8(16-9(7)10(12)13)17(14,15)11-4-2/h6,11H,3-5H2,1-2H3,(H,12,13)
• InChI Key： MXNVYGOTJDCTSD-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(=O)O)S1)CCC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 277.04425031g/mol
• Monoisotopic Mass: 277.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Additional information on 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid

5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid (CAS No. 2137690-16-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid (CAS No. 2137690-16-3) has emerged as a compound of significant interest. This thiophene derivative, characterized by its unique sulfamoyl and carboxylic acid functional groups, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, combining a thiophene core with ethylsulfamoyl and propyl substituents, offers a versatile platform for synthetic modifications and biological activity exploration.

The compound’s CAS number 2137690-16-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in scientific literature highlight a growing focus on sulfonamide-based compounds, driven by their roles as enzyme inhibitors and antimicrobial agents. This aligns with the broader interest in heterocyclic chemistry, where thiophene derivatives are prized for their electronic properties and bioactivity. Researchers are particularly intrigued by the ethylsulfamoyl group, which may enhance solubility and binding affinity in target proteins.

From a synthetic perspective, 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid is often synthesized via multi-step reactions involving thiophene ring functionalization and sulfonylation. Its carboxylic acid moiety allows for further derivatization, making it a valuable intermediate in medicinal chemistry. For instance, it could be esterified or converted to amides for probing structure-activity relationships (SAR) in drug candidates. The propyl side chain also contributes to lipophilicity, a key parameter in pharmacokinetic optimization.

In the context of current research hotspots, this compound intersects with topics like small-molecule therapeutics and green chemistry. As the pharmaceutical industry seeks sustainable synthesis routes, the demand for efficient catalytic methods to produce such intermediates has surged. Additionally, computational tools like molecular docking and QSAR modeling are frequently applied to predict the bioactivity of thiophene-based molecules, including CAS No. 2137690-16-3.

Beyond pharmaceuticals, 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid may find utility in material science, particularly in designing organic semiconductors or conductive polymers. The thiophene scaffold is known for its electron-rich nature, which is exploitable in optoelectronic devices. This dual applicability in life sciences and advanced materials underscores the compound’s interdisciplinary relevance.

For researchers and industry professionals, understanding the stability, solubility, and reactivity of this compound is essential. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and structure. Furthermore, regulatory compliance and patent landscapes surrounding sulfonamide derivatives should be monitored, as intellectual property dynamics can influence its commercial viability.

In summary, 5-(Ethylsulfamoyl)-3-propylthiophene-2-carboxylic acid (CAS No. 2137690-16-3) represents a multifaceted compound with promising avenues in both biomedical and technological fields. Its structural features and synthetic adaptability position it as a compelling subject for future innovation, resonating with contemporary priorities like drug development efficiency and sustainable chemistry.